Cas no 1540142-81-1 (Sodium 2-chloro-5-fluorobenzene-1-sulfinate)
Sodium 2-chloro-5-fluorobenzene-1-sulfinate Chemical and Physical Properties
Names and Identifiers
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- SODIUM 2-CHLORO-5-FLUOROBENZENE-1-SULFINATE
- EN300-724221
- SODIUM2-CHLORO-5-FLUOROBENZENE-1-SULFINATE
- 1540142-81-1
- Benzenesulfinic acid, 2-chloro-5-fluoro-, sodium salt (1:1)
- Sodium 2-chloro-5-fluorobenzene-1-sulfinate
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- Inchi: 1S/C6H4ClFO2S.Na/c7-5-2-1-4(8)3-6(5)11(9)10;/h1-3H,(H,9,10);/q;+1/p-1
- InChI Key: HRCVIDJUFLZWRU-UHFFFAOYSA-M
- SMILES: ClC1C=CC(=CC=1S(=O)[O-])F.[Na+]
Computed Properties
- Exact Mass: 215.9424006g/mol
- Monoisotopic Mass: 215.9424006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.3Ų
Sodium 2-chloro-5-fluorobenzene-1-sulfinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-724221-1.0g |
sodium 2-chloro-5-fluorobenzene-1-sulfinate |
1540142-81-1 | 1g |
$0.0 | 2023-06-07 |
Sodium 2-chloro-5-fluorobenzene-1-sulfinate Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on Sodium 2-chloro-5-fluorobenzene-1-sulfinate
Comprehensive Overview of Sodium 2-chloro-5-fluorobenzene-1-sulfinate (CAS No. 1540142-81-1)
Sodium 2-chloro-5-fluorobenzene-1-sulfinate (CAS No. 1540142-81-1) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This sulfinate derivative, featuring both chloro and fluoro substituents on the benzene ring, exhibits unique reactivity patterns, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers frequently search for high-purity Sodium 2-chloro-5-fluorobenzene-1-sulfinate due to its role in cross-coupling reactions and as a precursor for sulfone-containing molecules.
The growing demand for fluorinated and chlorinated aromatic compounds in drug discovery has propelled interest in CAS No. 1540142-81-1. Its molecular structure enables selective functionalization, addressing modern challenges in green chemistry and atom-efficient synthesis. Recent studies highlight its compatibility with photocatalysis and electrochemical methods, aligning with trends toward sustainable manufacturing. Common queries like "how to synthesize Sodium 2-chloro-5-fluorobenzene-1-sulfinate" or "applications of fluorobenzene sulfinates" reflect its relevance in academic and industrial settings.
Analytical characterization of Sodium 2-chloro-5-fluorobenzene-1-sulfinate typically involves NMR spectroscopy and HPLC purity testing, ensuring compliance with rigorous quality standards. The compound's stability under inert atmospheres and solubility profiles in polar solvents are frequently discussed in technical forums. Innovations in flow chemistry have further optimized its large-scale production, reducing waste generation—a key concern for environmentally conscious users searching for "eco-friendly sulfinate synthesis."
From a regulatory perspective, proper handling and storage guidelines for CAS No. 1540142-81-1 emphasize moisture control to prevent degradation. Safety data sheets provide essential information on compatibility with other reagents, a topic often explored in process chemistry discussions. The compound's role in developing bioactive molecules continues to attract attention, particularly in cancer research and antimicrobial agent development, as evidenced by rising patent filings.
Future research directions for Sodium 2-chloro-5-fluorobenzene-1-sulfinate may explore its potential in metal-free catalysis or bioconjugation techniques. As synthetic methodologies evolve, this compound remains a cornerstone for constructing complex molecular architectures, answering industry demands for high-value chemical intermediates with precision functionality.
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